Cas no 3082-69-7 ((βS)-β-Aminobenzenepropanoic Acid Ethyl Ester)

• Product Name: (βS)-β-Aminobenzenepropanoic Acid Ethyl Ester
• CAS No: 3082-69-7
• Molecular Formula: C₁₁H₁₅NO₂
• Molecular Weight: 193.242303133011
• MDL: MFCD06761763
• CID: 294747
• PubChem ID: 915085

(βS)-β-Aminobenzenepropanoic Acid Ethyl Ester Properties

Names and Identifiers

• (S)-Ethyl 3-amino-3-phenylpropanoate
• (βS)-β-Aminobenzenepropanoic Acid Ethyl Ester
• Benzenepropanoic acid, b-amino-, ethyl ester, (bS)-
• Ethyl (S)-3-amino-3-phenylpropanoate
• (S)-3-amino-3-phenylpropionic acid ethyl ester
• (S)-3-amino-3-phenyl-propionic acid ethyl ester
• (S)-ethyl 3-amino-3-phenylpropionate
• AC1LJ15F
• AG-F-02227
• AK-89129
• ANW-67313
• CTK4G5987
• ethyl (S)-3-amino-3-phenylpropionate
• ethyl 3-amino-3-phenylpropionate
• KB-211719
• SureCN1143911
• J-018158
• MFCD06761763
• Benzenepropanoic acid, beta-amino-, ethyl ester, (betaS)-
• 3082-69-7
• SCHEMBL1143911
• ethyl(S)-3-amino-3-phenylpropanoate
• DTXSID80358773
• NUWRDXMXYDWUAN-JTQLQIEISA-N
• (s)-beta-phenylalanine ethyl ester
• ethyl (3S)-3-amino-3-phenylpropanoate
• (S)-3-Amino-3-phenylpropionicacid,ethylester
• (betaS)-beta-Aminobenzenepropanoic Acid Ethyl Ester
• (3S)-3-Phenyl-beta-alanine ethyl ester
• EN300-66418
• d-beta-phenylalanine ethyl ester
• (S)-ETHYL3-AMINO-3-PHENYLPROPANOATE
• DB-336376

• MDL： MFCD06761763
• InChIKey： NUWRDXMXYDWUAN-JTQLQIEISA-N
• Inchi： 1S/C11H15NO2/c1-2-14-11(13)8-10(12)9-6-4-3-5-7-9/h3-7,10H,2,8,12H2,1H3/t10-/m0/s1
• SMILES： O(CC)C(C[C@@H](C1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 193.110278721g/mol
• Heavy Atom Count: 14
• Complexity: 176
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• LogP: 2.33990
• PSA: 52.32000